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Compound of Interest

Compound Name:
Carbamic acid, butyl-, 2-propynyl

ester

Cat. No.: B146780 Get Quote

For Immediate Reference: Proper disposal of carbamic acid, butyl-, 2-propynyl ester, a non-

halogenated carbamate ester, requires careful adherence to hazardous waste protocols. This

substance is classified as harmful if swallowed or inhaled. All disposal procedures must comply

with local, state, and federal regulations. Consultation of a specific Safety Data Sheet (SDS) for

this compound is mandatory before handling and disposal.

This guide provides essential safety and logistical information for the proper disposal of

carbamic acid, butyl-, 2-propynyl ester (CAS Number: 76114-73-3). The following

procedures are based on general guidelines for non-halogenated carbamate esters and should

be adapted to institutional protocols and the available SDS.
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Parameter Information Source

Chemical Name
Carbamic acid, butyl-, 2-

propynyl ester
User Request

CAS Number 76114-73-3 [1]

Molecular Formula C8H13NO2 [1]

Physical Form Liquid [1]

Primary Hazards
Harmful if swallowed or

inhaled.
[1]

Personal Protective Equipment

(PPE)

Chemical safety goggles,

chemical-resistant gloves (e.g.,

nitrile), lab coat, and

respiratory protection if

ventilation is inadequate.

General Lab Safety

Incompatible Materials
Strong oxidizing agents, strong

acids, and strong bases.

Disposal Method

Collection as hazardous waste

for incineration by a licensed

professional waste disposal

service.

[2]

Environmental Hazards

While specific data is limited,

related carbamates are very

toxic to aquatic life. Avoid

release to the environment.

[2][3]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe disposal of carbamic acid, butyl-, 2-
propynyl ester in a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:
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Eye Protection: Wear chemical safety goggles at all times.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat is required.

Ventilation: Conduct all handling and disposal procedures in a well-ventilated chemical fume

hood.

Contingency: Have a spill kit readily available.

2. Waste Collection:

Container: Use a designated, properly labeled, and sealed hazardous waste container. The

container should be compatible with organic waste.

Labeling: Label the waste container with "Hazardous Waste," the full chemical name

("Carbamic acid, butyl-, 2-propynyl ester"), and the associated hazards (e.g., "Toxic,"

"Harmful").

Segregation: Do not mix with halogenated organic wastes or other incompatible chemical

waste streams. Collect as a non-halogenated organic waste.

3. Disposal of Pure or Concentrated Chemical:

Carefully transfer the chemical into the designated hazardous waste container using a funnel

or other appropriate transfer device to minimize spills.

Do not overfill the container; leave adequate headspace.

Securely close the container after each addition.

4. Decontamination of Empty Containers and Glassware:

Rinse the empty container or glassware that held the chemical three times with a suitable

organic solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous waste in the same container as the original chemical.
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After decontamination, the glassware can be washed according to standard laboratory

procedures. The "empty" container should be disposed of as unused product in accordance

with institutional guidelines.[4]

5. Final Disposal:

Store the sealed hazardous waste container in a designated satellite accumulation area

away from incompatible materials.

Arrange for pickup and disposal through your institution's environmental health and safety

(EHS) office or a licensed chemical waste management company.[2] This material will likely

be disposed of via incineration.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of carbamic acid, butyl-, 2-propynyl ester.
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Disposal Workflow for Carbamic Acid, Butyl-, 2-Propynyl Ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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